(2-Methyl-1,1-dioxothian-4-yl)methanamine;hydrochloride

• IUPAC Name: (2-methyl-1,1-dioxothian-4-yl)methanamine;hydrochloride
• InChI: InChI=1S/C7H15NO2S.ClH/c1-6-4-7(5-8)2-3-11(6,9)10;/h6-7H,2-5,8H2,1H3;1H
• InChI Key: ISKGKXKNJRXGDP-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CCS1(=O)=O)CN.Cl
• Molecular Formula: C7H16ClNO2S
• Molecular Weight: 213.73 g/mol

Description

“(2-Methyl-1,1-dioxothian-4-yl)methanamine;hydrochloride” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of “(2-Methyl-1,1-dioxothian-4-yl)methanamine;hydrochloride” is not well-documented in the available literature.

Physical And Chemical Properties Analysis

The physical and chemical properties of “(2-Methyl-1,1-dioxothian-4-yl)methanamine;hydrochloride” are not well-documented in the available literature.

Scientific Research Applications

Photocytotoxic Properties and Cellular Imaging

Iron(III) complexes with phenyl-N,N-bis[(pyridin-2-yl)methyl]methanamine and other ligands have been explored for their unprecedented photocytotoxic properties under red light exposure. These complexes, capable of generating reactive oxygen species, show significant promise in cellular imaging and photocytotoxicity, demonstrating IC50 values as low as 15 μM across various cell lines. The ability to interact with DNA and induce apoptosis highlights their potential in targeted cancer therapies (Basu et al., 2014).

Synthesis and Characterization of Novel Compounds

Research on the synthesis and characterization of new compounds like 1, 3-Dithiolane Compound N, N-dimethyl [(E)-(2-nitromethylene-1, 3-dithiolan-4-yl)] methanamine has expanded the chemical library. Such studies provide foundational knowledge for future applications in various fields, including materials science and pharmacology (Zhai Zhi-we, 2014).

Improved Industrial Synthesis

Innovations in industrial synthesis methods, as seen with antidepressant sertraline hydrochloride, demonstrate the importance of chemical intermediates like N-[4-(3,4-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenylidene]-methanamine N-oxide. These advancements not only offer more efficient production routes but also contribute to the sustainable manufacture of pharmaceuticals (Vukics et al., 2002).

Catalysis and Polymerization

Research into zinc(II) complexes involving (E)-1-(pyridin-2-yl)-N-(1,7,7-trimethylbicyclo[2.2.1]heptan-2-ylidene)methanamine has unveiled their efficacy as pre-catalysts for the ring-opening polymerization of rac-lactide. These findings have significant implications for producing heterotactic-enriched polylactide, a key material in biodegradable plastics (Kwon et al., 2015).

Advanced Glycation End-Product Research

Methylglyoxal, a highly reactive alpha-oxoaldehyde, forms advanced glycation end-products, impacting diabetic complications and neurodegenerative diseases. Understanding its interactions and quantification methods can inform therapeutic strategies against these conditions (Nemet et al., 2006).

Mechanism of Action

The mechanism of action of “(2-Methyl-1,1-dioxothian-4-yl)methanamine;hydrochloride” is not well-documented in the available literature.